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Standard Methods for Oxacillin Susceptibility
Testing: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for two standard methods of oxacillin
susceptibility testing: disk diffusion and broth microdilution. Accurate determination of oxacillin
susceptibility is crucial for the identification of methicillin-resistant Staphylococcus aureus

(MRSA) and other oxacillin-resistant staphylococci, guiding appropriate antimicrobial therapy

and infection control measures. The methodologies described are based on established

guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Introduction
Oxacillin, a penicillinase-stable penicillin, is the representative antibiotic for determining

susceptibility to methicillin and other penicillinase-stable penicillins. Resistance to oxacillin in

staphylococci is primarily mediated by the mecA gene, which encodes for a modified penicillin-

binding protein (PBP2a) with low affinity for beta-lactam antibiotics. The detection of this

resistance can be challenging due to its heterogeneous expression in some strains. Therefore,

standardized and carefully controlled testing conditions are paramount for accurate results.

Cefoxitin is often used as a surrogate marker for the detection of mecA-mediated oxacillin
resistance, as it is a better inducer of the mecA gene.[1]
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Principle of the Tests
Disk Diffusion (Kirby-Bauer Method): This method involves placing an antibiotic-impregnated

paper disk onto an agar plate inoculated with a standardized bacterial suspension. The

antibiotic diffuses from the disk into the agar, creating a concentration gradient. If the bacterium

is susceptible to the antibiotic, a clear zone of growth inhibition will form around the disk. The

diameter of this zone is inversely proportional to the minimum inhibitory concentration (MIC) of

the antibiotic for that organism.

Broth Microdilution: This quantitative method determines the minimum inhibitory concentration

(MIC) of an antibiotic required to inhibit the visible growth of a microorganism in a liquid growth

medium. The test is performed in a microtiter plate containing serial dilutions of the antibiotic.

The MIC is the lowest concentration of the antibiotic that prevents visible bacterial growth after

incubation.

Experimental Protocols
I. Disk Diffusion (Kirby-Bauer) Method
This protocol outlines the standardized procedure for determining oxacillin susceptibility of

Staphylococcus species using the disk diffusion method.

Materials:

Oxacillin (1 µg) and/or Cefoxitin (30 µg) antimicrobial disks

Mueller-Hinton Agar (MHA) plates (4 mm depth)[2]

Sterile cotton swabs

0.5 McFarland turbidity standard[2]

Sterile saline or Tryptic Soy Broth

Staphylococcus isolate(s) for testing

Quality control (QC) strains (e.g., S. aureus ATCC® 25923™, S. aureus ATCC® 43300™)
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Incubator (35°C ± 2°C)

Calipers or a ruler

Procedure:

Inoculum Preparation:

From a pure 18-24 hour culture on a non-selective agar plate, select 3-5 isolated colonies

of the test organism.[3][4]

Transfer the colonies to a tube containing 4-5 mL of sterile saline or Tryptic Soy Broth.[5]

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard,

which corresponds to approximately 1.5 x 10⁸ CFU/mL.[2] This can be done visually or

using a photometric device.

Inoculation of Mueller-Hinton Agar Plate:

Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the adjusted

bacterial suspension.[5]

Remove excess fluid by pressing the swab firmly against the inside wall of the tube.

Streak the entire surface of the MHA plate evenly in three directions, rotating the plate

approximately 60 degrees between each streaking to ensure uniform growth.[5][6]

Allow the plate to dry for 3-5 minutes, but no more than 15 minutes, with the lid slightly

ajar.[4][5]

Application of Antibiotic Disks:

Aseptically place the oxacillin (1 µg) and/or cefoxitin (30 µg) disk(s) on the surface of the

inoculated MHA plate.

Gently press each disk down to ensure complete contact with the agar surface.[4] Disks

should be placed at least 24 mm apart from center to center.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.addl.purdue.edu/newsletters/1997/spring/dds.shtml
https://microbeonline.com/antimicrobial-susceptibility-testing-procedure-modified-kirby-bauer-method/
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskASTLefamulin.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Kirby_Bauer_Disk_Diffusion_Susceptibility_Testing_of_Anti_infective_Agent_3.pdf
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskASTLefamulin.pdf
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskASTLefamulin.pdf
https://asm.org/getattachment/2594ce26-bd44-47f6-8287-0657aa9185ad/kirby-bauer-disk-diffusion-susceptibility-test-protocol-pdf.pdf
https://microbeonline.com/antimicrobial-susceptibility-testing-procedure-modified-kirby-bauer-method/
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskASTLefamulin.pdf
https://www.benchchem.com/product/b1211168?utm_src=pdf-body
https://microbeonline.com/antimicrobial-susceptibility-testing-procedure-modified-kirby-bauer-method/
https://microbeonline.com/antimicrobial-susceptibility-testing-procedure-modified-kirby-bauer-method/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation:

Invert the plates and incubate at 35°C ± 2°C for 16-18 hours for cefoxitin and a full 24

hours for oxacillin to detect methicillin-resistant staphylococci.[5][7] Temperatures above

35°C may not reliably detect oxacillin resistance.[1][4]

Reading and Interpretation of Results:

After incubation, measure the diameter of the zones of complete growth inhibition to the

nearest millimeter (mm) using calipers or a ruler.

Interpret the results based on the CLSI M100 guidelines provided in the tables below.

II. Broth Microdilution Method
This protocol describes the determination of the oxacillin Minimum Inhibitory Concentration

(MIC) for Staphylococcus species.

Materials:

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Oxacillin powder

Sterile 96-well microtiter plates

Staphylococcus isolate(s) for testing

Quality control (QC) strains (e.g., S. aureus ATCC® 29213™, S. aureus ATCC® 43300™)

0.5 McFarland turbidity standard

Sterile saline or deionized water

Incubator (35°C ± 2°C)

Procedure:

Preparation of Oxacillin Dilutions:
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Prepare a stock solution of oxacillin.

Perform serial two-fold dilutions of oxacillin in CAMHB in a 96-well microtiter plate to

achieve the desired concentration range (e.g., 0.12 to 64 µg/mL). For testing

staphylococci, CAMHB should be supplemented with 2% NaCl.[7][8]

Inoculum Preparation:

Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in

the disk diffusion protocol.

Dilute this suspension in CAMHB to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[9][10]

Inoculation:

Add the standardized bacterial inoculum to each well of the microtiter plate containing the

oxacillin dilutions.

Include a growth control well (inoculum without antibiotic) and a sterility control well (broth

without inoculum).

Incubation:

Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours.[11] A full 24-hour incubation

is recommended for oxacillin.[8]

Reading and Interpretation of Results:

After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration

of oxacillin that completely inhibits visible bacterial growth.

Interpret the MIC values according to the CLSI M100 guidelines provided in the tables

below.

Data Presentation
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The following tables summarize the CLSI M100 interpretive criteria for oxacillin and cefoxitin

susceptibility testing for different Staphylococcus species.

Table 1: Interpretive Criteria for Oxacillin Broth Microdilution (MIC in µg/mL)

Organism Susceptible (S) Intermediate (I) Resistant (R)

Staphylococcus

aureus and

Staphylococcus

lugdunensis

≤ 2 - ≥ 4

Staphylococcus

epidermidis
≤ 0.5 - ≥ 1

Staphylococcus

pseudintermedius and

Staphylococcus

schleiferi

≤ 0.5 - ≥ 1

Other Staphylococcus

spp.
≤ 0.5 - ≥ 1

Data sourced from CLSI guidelines.[11][12]

Table 2: Interpretive Criteria for Cefoxitin Disk Diffusion (Zone Diameter in mm) and Broth

Microdilution (MIC in µg/mL) as a Surrogate for Oxacillin Resistance
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Organism Method
Susceptible
(S)

Intermediate (I) Resistant (R)

Staphylococcus

aureus and

Staphylococcus

lugdunensis

Disk Diffusion ≥ 22 - ≤ 21

Broth

Microdilution
≤ 4 - ≥ 8

Staphylococcus

epidermidis
Disk Diffusion ≥ 25 - ≤ 24

Other

Coagulase-

Negative

Staphylococci

Disk Diffusion ≥ 25 - ≤ 24

Cefoxitin is a better inducer of the mecA gene and is often preferred for detecting oxacillin
resistance, especially for S. aureus.[1] Data sourced from CLSI guidelines.[1]

Table 3: Interpretive Criteria for Oxacillin Disk Diffusion (Zone Diameter in mm)
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Organism Susceptible (S) Intermediate (I) Resistant (R)

Staphylococcus

aureus and

Staphylococcus

lugdunensis

N/A - N/A

Staphylococcus

epidermidis
≥ 18 - ≤ 17

Staphylococcus

pseudintermedius and

Staphylococcus

schleiferi

≥ 18 - ≤ 17

Other Staphylococcus

spp.
N/A - N/A

Oxacillin disk diffusion is not a reliable method for S. aureus.[1] Data sourced from CLSI

guidelines.[1]
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Caption: Workflow for Oxacillin Disk Diffusion Susceptibility Testing.
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Caption: Workflow for Oxacillin Broth Microdilution Susceptibility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://microbeonline.com/minimum-inhibitory-concentration-mic-broth-dilution-method-procedure-interpretation/
https://media.beckmancoulter.com/-/media/diagnostics/products/microbiology/conventional-panels/docs/clsi-oxacillin-w-cefoxitin-screen-for-staph-spp---asm-2022-poster.pdf?rev=1c5c94f225e64c3d939c6861ea1da50d
https://clsi.org/about/news/ast-news-update-june-2022-case-studies/
https://www.benchchem.com/product/b1211168#standard-methods-for-oxacillin-susceptibility-testing-e-g-disk-diffusion-broth-microdilution
https://www.benchchem.com/product/b1211168#standard-methods-for-oxacillin-susceptibility-testing-e-g-disk-diffusion-broth-microdilution
https://www.benchchem.com/product/b1211168#standard-methods-for-oxacillin-susceptibility-testing-e-g-disk-diffusion-broth-microdilution
https://www.benchchem.com/product/b1211168#standard-methods-for-oxacillin-susceptibility-testing-e-g-disk-diffusion-broth-microdilution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211168?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

